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Abstract

Triphosphorus pentanitride (PsNs) is a binary inorganic compound composed of phosphorus
and nitrogen.[1] This white, solid material is notable for its thermal stability, chemical
resistance, and existence in multiple polymorphic forms.[2] While it currently has limited large-
scale industrial applications, PsNs is the subject of ongoing research for its potential uses in
microelectronics, pyrotechnics, and as a material for high-pressure applications.[1][2] This
guide provides a comprehensive overview of the chemical and physical properties of
triphosphorus pentanitride, detailed experimental protocols for its synthesis, and a summary
of its characterization techniques and potential applications.

Chemical Formula and Molar Mass
The chemical formula for triphosphorus pentanitride is P3Ns.[1]

The molar mass of PsNs is approximately 162.955 g/mol .[1]

Physicochemical Properties

Triphosphorus pentanitride is a solid material that is typically white, though impurities can
sometimes give it a colored appearance.[1] It is insoluble in water and resistant to weak acids
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and bases at room temperature.[1] Upon heating, it undergoes hydrolysis to form ammonium
phosphate salts.[1] A key characteristic of PsNs is its thermal stability, decomposing at
temperatures above 850 °C.[1][2]

Polymorphism

P3Ns is known to exist in several polymorphic forms, each with distinct crystal structures and
properties. The different forms are typically synthesized under varying conditions of pressure
and temperature.

Key Structural

Polymorph Synthesis Pressure Density (g/lcm?)
Features
Network of PNa
] tetrahedra with 2- and
a-P3Ns Atmospheric pressure 2.77

3-coordinated nitrogen

atoms.

Network structure of
Forms from &-P3Ns PNa tetrahedra with 2-
o’-P3Ns . 3.11
below 7 GPa and 3-coordinated

nitrogen atoms.

Composed of both
y-P3Ns Up to 11 GPa PNz and PNs 3.65
polyhedra.

Composed exclusively
of corner- and edge-

0-P3Ns 67-70 GPa _ 5.27 (at 72 GPa)
sharing PNe

octahedra.

Data sourced from multiple references.[1][2]

Synthesis of Triphosphorus Pentanitride

Several methods have been developed for the synthesis of triphosphorus pentanitride,
yielding the compound with varying degrees of purity and crystallinity.
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Reaction of Phosphorus Pentachloride with Ammonia

A common laboratory-scale synthesis involves the reaction of phosphorus pentachloride (PCls)
with ammonia (NHs).[1]

Reaction: 3 PCls + 5 NHz — P3Ns + 15 HCI

Reaction with Sodium Azide

An alternative synthesis route utilizes sodium azide (NaNs) as the nitrogen source.[1]
Reaction: 3 PCls + 15 NaNs — Ps3Ns + 15 NaCl + 20 N2

Synthesis of Crystalline Samples

Crystalline P3Ns can be produced through the reaction of ammonium chloride ([NH4]CI) with
hexachlorocyclotriphosphazene ((NPCIz)s) or phosphorus pentachloride.[1]

Reaction with Hexachlorocyclotriphosphazene: (NPCI2)s + 2 [NH4]Cl — PsNs + 8 HCI

Experimental Protocols
Synthesis of Amorphous P3Ns via Autoclave

This protocol describes the synthesis of amorphous phosphorus nitride from phosphorus
pentachloride and sodium azide in an autoclave.[3]

Materials:

Phosphorus pentachloride (PCls)

Sodium azide (NaNs)

Titanium alloy autoclave (50 mL capacity)

Carbon disulfide, benzene, absolute alcohol, distilled water (for washing)

Procedure:
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In a dry glove box under a nitrogen atmosphere, place 0.005 mol of PCls and 0.025 mol of
NaNs into the titanium alloy autoclave.[3]

Seal the autoclave and heat it to 250 °C for 15 hours.[3]

Allow the autoclave to cool to room temperature naturally.[3]

Collect the product and wash it sequentially with carbon disulfide, benzene, absolute alcohol,
and distilled water.[3]

Dry the final product in a vacuum at 100 °C for 4 hours to obtain a light yellow powder.[3]

Synthesis of Crystalline P3Ns

This method yields pure, stoichiometric, and crystalline PsNs from the reaction of

hexachlorocyclotriphosphazene and ammonium chloride.[4]

Materials:

Hexachlorocyclotriphosphazene ((PNCI2)3)

Ammonium chloride (NH4Cl)

Thick-walled quartz ampule

Tube furnace

Procedure:

Under an inert argon atmosphere, seal stoichiometric amounts of (PNCIz)s and NH+CI (molar
ratio 1:2) in an evacuated thick-walled quartz ampule.[4]

Heat the reaction mixture in a tube furnace at 770 K (497 °C) for 12 hours, followed by 24
hours at 1050 K (777 °C).[4]

Cool the ampule with liquid nitrogen to condense the gaseous hydrogen chloride byproduct.

[4]

Open the ampule under a pure argon atmosphere.[4]
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» Remove surface deposits by heating the product in a vacuum at 500 K (227 °C) to obtain a
fine, crystalline, colorless powder.[4]

Characterization Techniques

A variety of analytical techniques are employed to characterize the structure, purity, and
properties of triphosphorus pentanitride.

Technique Purpose

X-Ray Diffraction (XRD) To determine the crystalline structure and
-Ray Diffraction
Y identify the specific polymorph of P3Ns.[2]

Elemental Analysis To confirm the stoichiometric P:N ratio of 3:5.

To identify the absence of P-O bonds, indicating

Infrared (IR) Spectroscopy _ o _
purity from oxynitride contaminants.[2]

To determine the binding energies of
X-ray Photoelectron Spectroscopy (XPS) phosphorus and nitrogen, confirming the

chemical state of the elements.[3]

o ) To analyze the morphology of the synthesized
Transmission Electron Microscopy (TEM) ]
Ps3Ns particles.[3]

To study the vibrational modes of the different
Raman Spectroscopy PsNs polymorphs.[5]
5 .

Potential Applications

While not yet widely used commercially, triphosphorus pentanitride has been investigated for
several specialized applications.

e Microelectronics: Its properties as a wide-bandgap semiconductor make it a candidate for
use as a gate insulator in metal-insulator-semiconductor (MIS) devices.[1]

¢ Pyrotechnics: Due to its higher chemical stability compared to red phosphorus, PsNs can be
safely mixed with strong oxidizers for use in pyrotechnic obscurant mixtures.[1]
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o Gettering Material: It has been used as a gettering material in incandescent lamps to remove
residual oxygen.[1]

o High-Pressure Materials: The high incompressibility of the 3-PsNs polymorph suggests its
potential as an ultra-incompressible solid.[6]

e Energy Storage: Research has explored its potential in chemical energy storage, specifically
for hydrogen storage through reaction to form ammonia.[7]

Visualizations
Synthesis Pathways of Triphosphorus Pentanitride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Triphosphorus pentanitride - Wikipedia [en.wikipedia.org]
e 2. webqc.org [webqgc.org]

e 3. academic.oup.com [academic.oup.com]

e 4. files.core.ac.uk [files.core.ac.uk]

e 5. research.chalmers.se [research.chalmers.se]

e 6. Revealing Phosphorus Nitrides up to the Megabar Regime: Synthesis of a'-P3N5, 3-P3N5
and PN2 - PMC [pmc.ncbi.nim.nih.gov]

e 7. echemi.com [echemi.com]

 To cite this document: BenchChem. [chemical formula and molar mass of triphosphorus
pentanitride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171836#chemical-formula-and-molar-mass-of-
triphosphorus-pentanitride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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